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Introduction

While "benzoyltriethylsilane" is not a commonly recognized photoinitiator in polymer chemistry,

it is likely that the intended subject of inquiry pertains to related classes of compounds that play

a significant role in photopolymerization: acylgermanes and acylphosphine oxides. These

compounds are highly efficient Type I photoinitiators, meaning they undergo unimolecular bond

cleavage upon exposure to light to generate free radicals, which in turn initiate polymerization.

[1] This document provides detailed application notes and protocols for the use of these

photoinitiators in polymer chemistry, with a focus on phenylbis(2,4,6-

trimethylbenzoyl)phosphine oxide (BAPO) as a representative acylphosphine oxide.

Acylgermanes and acylphosphine oxides are particularly valuable in applications requiring high

curing speeds and for the polymerization of pigmented or thick systems.[2] Their broad

absorption spectra, extending into the visible light range, make them suitable for use with

various light sources, including LEDs.[3]

Acylphosphine Oxides: Focus on BAPO
Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO) is a versatile and highly reactive

photoinitiator used extensively in radical polymerization.[4] Its applications span from dental
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resins to 3D printing.[5][6]

Mechanism of Action
Upon absorption of UV or visible light, BAPO undergoes α-cleavage to generate two types of

radicals: a phosphinoyl radical and a benzoyl radical. Both of these radicals are capable of

initiating polymerization.[7] This dual-radical generation contributes to the high efficiency of

BAPO as a photoinitiator.

BAPO Excited BAPO (BAPO*)hv (Light Absorption) Phosphinoyl Radical + 
Benzoyl Radical
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Caption: BAPO photoinitiation mechanism.

Applications
Dental Resins: BAPO is used as a photoinitiator in dental composites due to its high

reactivity and ability to cure materials to a significant depth.[5][8]

3D Printing (Vat Polymerization): Its absorption in the visible light spectrum makes it suitable

for digital light processing (DLP) and stereolithography (SLA) 3D printing technologies.[3][9]

Coatings and Inks: BAPO is employed in UV-curable coatings and inks, providing rapid

curing and good surface properties.[2]

Quantitative Data
The efficiency of BAPO as a photoinitiator has been quantified in various studies. The following

table summarizes key kinetic parameters for BAPO in comparison to another common

photoinitiator, diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO).
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Parameter BAPO TPO Reference

Molar Extinction

Coefficient (ε) at 365

nm (mol%⁻¹µm⁻¹)

0.008 ± 0.000319 0.005109 ± 0.000514 [10]

Decomposition Rate

Constant (kα) at 365

nm ((mW/cm²)⁻¹ms⁻¹)

11 x 10⁻⁶ ± 4.43 x

10⁻⁷

9.13 x 10⁻⁶ ± 6.86 x

10⁻⁷
[10]

Experimental Protocol: Photopolymerization of a Dental
Resin Model
This protocol is based on a study evaluating BAPO as a photoinitiator for a dental resin.[5]

Materials:

Bisphenol A glycidyl methacrylate (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO)

Visible light curing unit (e.g., LED, λ ≈ 405 nm)

Fourier-transform infrared (FTIR) spectrometer with an attenuated total reflectance (ATR)

accessory

Procedure:

Monomer Mixture Preparation: Prepare a monomer mixture of Bis-GMA and TEGDMA at a

50/50 wt% ratio.

Photoinitiator Incorporation: Dissolve BAPO into the monomer mixture at a desired

concentration (e.g., 0.5 mol%). Stir the mixture in the dark until the photoinitiator is

completely dissolved.
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Sample Preparation: Place a drop of the resin mixture onto the ATR crystal of the FTIR

spectrometer.

Photopolymerization: Irradiate the sample with the light curing unit at a fixed distance and for

a specified time (e.g., 60 seconds).

Kinetic Analysis: Monitor the polymerization kinetics in real-time by recording FTIR spectra at

regular intervals during irradiation. The degree of conversion can be calculated by monitoring

the decrease in the peak area of the methacrylate C=C stretching vibration (typically around

1638 cm⁻¹).

Preparation

Analysis

Prepare Bis-GMA/TEGDMA
Monomer Mixture

Dissolve BAPO in Monomer Mixture

Place Sample on ATR Crystal

Irradiate with Light Curing Unit

Monitor Reaction with FTIR

Calculate Degree of Conversion
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Caption: Workflow for BAPO-initiated polymerization.

Acylgermanes
Acylgermanes are another class of highly efficient photoinitiators with excellent reactivity and

absorption properties that extend into the visible light spectrum.[11] They are particularly noted

for their photobleaching characteristics, which allow for deep curing of materials.

Mechanism of Action
Similar to acylphosphine oxides, acylgermanes undergo α-cleavage upon photoirradiation,

breaking the Ge-C(O) bond to form germyl and acyl radicals.[12] These radicals can then

initiate polymerization. Acylgermanes can also be used in free-radical-promoted cationic

polymerization in the presence of onium salts.[13] In this process, the photogenerated germyl

radicals are oxidized by the onium salt to form germanium cations that can initiate cationic

polymerization.[14]

Acylgermane Excited Acylgermane*hv Germyl Radical + 
Acyl Radical

α-Cleavage Radical Polymerization

Germanium Cation

Oxidation

Cationic Polymerization
Onium Salt
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Caption: Acylgermane photoinitiation mechanisms.

Applications
Biomedical Materials: Due to their high efficiency under visible light and lower toxicity

compared to some other photoinitiators, acylgermanes are promising for the fabrication of

biomedical devices and hydrogels.
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Surface-Initiated Polymerization: They can be tethered to surfaces to initiate polymerization

from the surface, creating polymer brushes with controlled properties.[12]

Dual-Cure Systems: Their ability to participate in both radical and cationic polymerization

makes them suitable for dual-cure systems, which can offer enhanced material properties.

Quantitative Data
The performance of novel germanium-based photoinitiators has been evaluated using photo-

differential scanning calorimetry (photo-DSC). The table below presents data for the

photopolymerization of 1,6-hexanediol diacrylate (HDDA).[15]

Photoinitiator
(0.1 mol%)

Rp,max (W/g) tmax (s)
Double Bond
Conversion
(%)

Reference

Ge-PI 1 1.8 1.5 85 [15]

Ge-PI 2 2.1 1.2 88 [15]

Ge-PI 3 2.3 1.0 90 [15]

Experimental Protocol: Surface-Initiated
Photopolymerization
This protocol describes the general steps for surface-initiated photopolymerization using a

tethered acylgermane photoinitiator.[12]

Materials:

Silicon wafers (or other suitable substrate)

Acylgermane photoinitiator with a surface-anchoring group

Monomer (e.g., an acrylate or acrylamide)

Solvents for cleaning and reaction
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Light source (e.g., LED at 405 nm)

Inert gas (e.g., nitrogen or argon)

Procedure:

Substrate Functionalization:

Clean the silicon wafers thoroughly (e.g., with piranha solution, use extreme caution).

Functionalize the clean wafers with the acylgermane photoinitiator by immersing them in a

solution of the initiator. The specific reaction conditions will depend on the anchoring group

of the initiator and the substrate surface chemistry.

Rinse the functionalized wafers with appropriate solvents to remove any non-covalently

bound initiator and dry them.

Photopolymerization:

Place the functionalized wafer in an illumination chamber with a quartz window.

Apply the monomer to the surface of the wafer (e.g., by drop-coating).

Purge the chamber with an inert gas for several minutes to remove oxygen, which can

inhibit radical polymerization.

Irradiate the wafer with the light source for a specified time (e.g., 1-2 minutes).

Post-Polymerization Cleaning:

After irradiation, remove the wafer and wash it extensively with a good solvent for the

polymer to remove any unreacted monomer and non-grafted polymer. Ultrasonication can

aid in this cleaning step.

Dry the wafer.

Characterization:
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Characterize the resulting polymer brush using techniques such as ellipsometry (to

measure thickness), contact angle goniometry (to assess surface energy), and atomic

force microscopy (to study surface morphology).
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Polymerization

Analysis

Clean Substrate

Functionalize with Acylgermane Initiator

Apply Monomer

Create Inert Atmosphere

Irradiate with Light

Clean Polymer-Grafted Surface

Characterize Polymer Brush
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Caption: Workflow for surface-initiated polymerization.

Conclusion

Acylgermanes and acylphosphine oxides are powerful tools in polymer chemistry, enabling

rapid and efficient photopolymerization under various conditions. Their high reactivity and

absorption in the visible light spectrum open up a wide range of applications, from advanced

manufacturing to biomedical engineering. The protocols and data presented here provide a

starting point for researchers and professionals looking to utilize these advanced photoinitiator

systems in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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